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Compound of Interest

Compound Name: N-Valerylglycine-13C2,15N

Cat. No.: B15608425 Get Quote

For researchers, scientists, and professionals in drug development, the safe handling and

disposal of specialized chemical compounds are paramount. This document provides a

comprehensive, step-by-step guide for the proper disposal of N-Valerylglycine-13C2,15N,

ensuring laboratory safety and environmental compliance.

N-Valerylglycine-13C2,15N is a stable isotope-labeled compound. Generally, stable isotope-

labeled compounds do not exhibit different chemical properties from their unlabeled

counterparts and are not radioactive.[1][2][3] Therefore, the disposal procedures are primarily

guided by the chemical hazards of the parent compound, N-Valerylglycine. While a specific

Safety Data Sheet (SDS) for N-Valerylglycine-13C2,15N is not readily available, information

from structurally similar compounds, such as N-Isovaleroylglycine and N-Acetylglycine, can

provide relevant safety data. N-Isovaleroylglycine is classified as causing serious eye irritation.

Personal Protective Equipment (PPE)
Before beginning any disposal procedure, ensure that the appropriate Personal Protective

Equipment is worn.
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PPE Item Specification

Eye Protection Chemical safety goggles or glasses.

Hand Protection
Nitrile or other appropriate chemical-resistant

gloves.

Protective Clothing Laboratory coat.

Respiratory Protection
Generally not required for small quantities in a

well-ventilated area. Use if dust is generated.

Disposal Procedure
Follow these steps for the safe disposal of N-Valerylglycine-13C2,15N:

Consult Local Regulations: Always consult your institution's Environmental Health and Safety

(EHS) department and local regulations for chemical waste disposal. Procedures can vary

significantly between jurisdictions.

Small Quantities: For trace amounts or residues, wipe the area with a damp cloth or paper

towel and dispose of it in the appropriate solid waste container.

Bulk Quantities:

Do not dispose of bulk quantities down the drain or in the regular trash.

Collect the waste material in a clearly labeled, sealed container. The label should include

the full chemical name: "N-Valerylglycine-13C2,15N".

Store the waste container in a designated, well-ventilated, and secure chemical waste

storage area.

Arrange for pickup and disposal by a licensed chemical waste disposal company, following

your institution's established procedures.

Contaminated Materials: Any materials, such as gloves, paper towels, or vials, that have

come into contact with N-Valerylglycine-13C2,15N should be considered chemical waste

and disposed of accordingly. Place these items in a sealed bag or container labeled as
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"Contaminated Waste with N-Valerylglycine-13C2,15N" and dispose of them through your

institution's chemical waste stream.

Decontamination: Clean any contaminated surfaces with soap and water.

In the absence of specific institutional guidelines for non-hazardous pharmaceutical products,

the FDA recommends mixing the substance with an undesirable material like used coffee

grounds or cat litter, placing it in a sealed container, and then disposing of it in the household

trash.[4][5][6] However, for a laboratory setting, disposal through a certified chemical waste

vendor is the most appropriate and compliant method.

Experimental Workflow for Disposal
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Caption: Disposal workflow for N-Valerylglycine-13C2,15N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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